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Compound of Interest

Compound Name: 3-Hydroxybenzophenone

Cat. No.: B044150

This technical guide provides a detailed overview of the key physical properties of 3-
Hydroxybenzophenone, focusing on its melting point and solubility. The information is
intended for researchers, scientists, and professionals in drug development who require
precise data and standardized experimental protocols.

Core Physical Properties

3-Hydroxybenzophenone is a benzophenone metabolite that presents as a pale cream-
colored powder.[1][2] It is utilized in various chemical applications, including as a photoinitiator
for radical and cationic polymerization.[3] Understanding its physical properties is crucial for its
handling, formulation, and application in research and development.

The melting point and solubility are fundamental parameters for the characterization and purity
assessment of 3-Hydroxybenzophenone. The data compiled from various sources are
summarized below.
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Physical Property

Value/Description

Source

Melting Point 113.0-119.0 °C [1112]
113-115°C [3]

Soluble in Chloroform,
Solubility Dichloromethane (DCM), and [31[4]

Ethyl Acetate.

Data on solubility in water is
not readily available in the

provided search results.

Experimental Protocols

Accurate determination of physical properties relies on standardized experimental procedures.

The following sections detail the methodologies for measuring the melting point and solubility of

organic compounds like 3-Hydroxybenzophenone.

The melting point of a crystalline solid is a key indicator of its purity. Pure compounds typically

exhibit a sharp melting point range of 0.5-1.0°C, whereas impurities tend to depress the melting

point and broaden the range.[5] The capillary method is a widely used technique for this

determination.[6]

Apparatus:

Spatula

Procedure:

Mortar and pestle

Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)

Glass capillary tubes (one end sealed)

o Sample Preparation: Ensure the 3-Hydroxybenzophenone sample is completely dry, as

residual solvent can act as an impurity.[7] If necessary, crush the crystalline solid into a fine

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.thermofisher.com/order/catalog/product/A18061.03
https://www.thermofisher.com/order/catalog/product/A18061.14
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5300552.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5300552.htm
https://www.chemicalbook.com/msds/3-hydroxybenzophenone.pdf
https://www.benchchem.com/product/b044150?utm_src=pdf-body
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.westlab.com/blog/measuring-melting-point
https://www.benchchem.com/product/b044150?utm_src=pdf-body
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

powder using a mortar and pestle.

o Loading the Capillary Tube: Invert the open end of a capillary tube and press it into the
powdered sample. A small amount of the solid will be forced into the tube.[7][8]

o Packing the Sample: To move the powder to the sealed end, tap the tube gently on a hard
surface or drop it through a long, narrow glass tube.[7][8] The packed sample height should
be between 2-3 mm for an accurate measurement.[7]

e Measurement:
o Insert the packed capillary tube into the heating block of the melting point apparatus.[7]

o For a preliminary determination, heat the sample rapidly to find an approximate melting
temperature.[5]

o Allow the apparatus to cool to at least 15°C below the approximate melting point.[7]

o Prepare a new sample and heat it again, but this time slow the heating rate to 1-2°C per
minute as the temperature approaches the expected melting point.[5][8]

e Recording the Melting Range:
o Record the temperature at which the first drop of liquid appears (the beginning of melting).

o Record the temperature at which the entire sample has completely liquefied (the end of
melting). This interval is the melting point range.[5]

Solubility tests provide valuable information about the polarity and functional groups present in
a molecule.[9] This protocol outlines a general method for assessing the solubility of 3-
Hydroxybenzophenone in various solvents.

Apparatus and Reagents:
e Small test tubes

e Spatula or stirring rod
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o Graduated cylinder or pipette
e Arange of solvents (e.g., water, 5% NaOH, 5% HCI, ethanol, chloroform, hexane)
Procedure:

o Sample Preparation: Place approximately 25 mg of 3-Hydroxybenzophenone into a clean,
dry test tube.[10]

o Solvent Addition: Add 0.75 mL of the desired solvent to the test tube in small portions.[10]

e Mixing: After each addition, shake the test tube vigorously for 10-60 seconds to ensure
thorough mixing.[10][11]

e Observation: Observe the mixture closely. The compound is considered "soluble" if it
dissolves completely. If any solid remains, it is "insoluble."[11] For liquid-liquid mixtures,
"miscible" is used if a single homogeneous phase forms, and "immiscible" if two distinct
layers are present.[11]

o Systematic Testing: A systematic approach is often used, starting with water. If the compound
is insoluble in water, its solubility in acidic and basic solutions can provide further clues about
its functional groups.[12]

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for determining the solubility class of an
unknown organic compound, a process directly related to the experimental protocols described
above.
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Caption: Workflow for Qualitative Organic Solubility Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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